4-Cyclopropyl-1,3-thiazole-2-carboxylic acid

• IUPAC Name: 4-cyclopropyl-1,3-thiazole-2-carboxylic acid
• InChI: InChI=1S/C7H7NO2S/c9-7(10)6-8-5(3-11-6)4-1-2-4/h3-4H,1-2H2,(H,9,10)
• InChI Key: WAAIEZKJACRUDB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CSC(=N2)C(=O)O
• Molecular Formula: C7H7NO2S
• DSSTOX Substance ID: DTXSID50679684
• Molecular Weight: 169.20 g/mol
• CAS RN: 1083274-67-2

Description

“4-Cyclopropyl-1,3-thiazole-2-carboxylic acid” is a heterocyclic compound. It has a molecular weight of 170.21 and its IUPAC name is 4-cyclopropyl-1H-1lambda3-thiazole-2-carboxylic acid.

Molecular Structure Analysis

The molecular formula of “this compound” is C7H7NO2S. The InChI code is 1S/C7H8NO2S/c9-7(10)6-8-5(3-11-6)4-1-2-4/h3-4,11H,1-2H2,(H,9,10).

Physical And Chemical Properties Analysis

“this compound” is a white to yellow solid. It should be stored in an inert atmosphere, under -20°C. .

Scientific Research Applications

Synthesis and Biological Evaluation

• A study by Nötzel et al. (2001) demonstrates a method for synthesizing 5-spirocyclopropane-annelated thiazoline-4-carboxylates, which are cysteine derivatives incorporating cyclopropyl groups. These compounds can be further hydrolyzed to yield the hydrochloride salt of the amino acid, highlighting their potential in synthesizing biologically relevant derivatives Nötzel, T. Labahn, M. Es-Sayed, A. Meijere, 2001.

• Fengyun et al. (2015) synthesized novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives and evaluated their fungicidal and antivirus activities, demonstrating good efficacy against several fungi and Tobacco mosaic virus (TMV), suggesting a strategy for controlling fungi and viruses Fengyun, Xiaofeng, Fan, Yuqing, Guangning, Xiaolin, Ma, Chen, Yujie, Tatiana, Morzherin, Belskaya, 2015.

Cyclocondensation and Heterocyclic Synthesis

• Györgydeák et al. (1994) reported on the synthesis of 5-substituted 3,4-dihydro-pyrrolo[1,2-c]thiazole-6,7-dicarboxylic acid esters from 2-substituted-3-acyl-1,3-thiazolidine-4-carboxylic acids, contributing to the pool of chiral compounds and highlighting the transfer of chirality, a crucial aspect in drug design and synthesis Györgydeák, Szilágyi, Kajtár, Argay, Kálmán, 1994.

• Sharba et al. (2005) explored the synthesis of new heterocyclic derivatives of cyclopropane dicarboxylic acid, including thiadiazole and 1,2,4-triazole moieties, showcasing the versatility of cyclopropane-based compounds in creating diverse heterocyclic structures Sharba, Al-Bayati, Rezki, Aouad, 2005.

Chemical Modifications and Derivatives

• Yadav and Joshi (2008) discussed the reaction of ciprofloxacin with thiazole/benzothiazole diazonium chloride to afford derivatives with potential antibacterial properties, indicating the chemical versatility of thiazole derivatives for developing new therapeutic agents Yadav, Joshi, 2008.

• Shestopalov et al. (2008) reviewed multicomponent reactions involving carbonyl compounds with derivatives of cyanoacetic acid for the synthesis of carbo- and heterocycles, underlining the significance of these reactions in efficiently generating complex molecules, including thiazole derivatives Shestopalov, Shestopalov, Rodinovskaya, 2008.

Safety and Hazards

The safety information for “4-Cyclopropyl-1,3-thiazole-2-carboxylic acid” indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.